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Compound of Interest

Compound Name: 3-(Dimethylamino)benzonitrile

Cat. No.: B1335917

An In-depth Technical Guide to 3-(Dimethylamino)benzonitrile

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and synthesis of 3-(Dimethylamino)benzonitrile, tailored for researchers,
scientists, and professionals in drug development.

Molecular Structure and Nomenclature

3-(Dimethylamino)benzonitrile is an organic compound featuring a benzene ring substituted
with a dimethylamino group at the third position and a nitrile group at the first position.

IUPAC Name: 3-(dimethylamino)benzonitrile[1]

Synonyms: 3-(Dimethylamino)benzonitrile, benzonitrile, 3-(dimethylamino)-[2]
Molecular Formula: CoH1oN2[2][3]

Canonical SMILES: CN(C)C1=CC=CC(=C1)C#N[1][4]

InChl: INChI=1S/C9H10N2/c1-11(2)9-5-3-4-8(6-9)7-10/h3-6H,1-2H3[1][2][3]
InChlKey: FEOIEIQLXALHPJ-UHFFFAOYSA-N[1]

Below is a diagram illustrating the molecular structure of 3-(Dimethylamino)benzonitrile.
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Molecular Structure of 3-(Dimethylamino)benzonitrile
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Molecular structure of 3-(Dimethylamino)benzonitrile.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(Dimethylamino)benzonitrile is
presented in the table below.
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Property Value Source
Molecular Weight 146.19 g/mol [31[5]
CAS Number 38803-30-4 [1][2][3]
Appearance Light yeIIoYv t(.) brown solid 5]
(<27°C), Liquid (>27°C)

Melting Point 27 °C [5]
Boiling Point 148-149 °C at 14 Torr [5]
Density 1.04 + 0.1 g/cm? (Predicted) [2][5]
pKa 3.02 £ 0.10 (Predicted) [5]
Flash Point 104.1 °C [2]
Refractive Index 1.55 [2]

Vapor Pressure

0.0173 mmHg at 25°C

[2]

Experimental Protocols
Synthesis of 3-(Dimethylamino)benzonitrile

A common laboratory-scale synthesis of 3-(Dimethylamino)benzonitrile involves the reductive

amination of m-aminobenzonitrile with formaldehyde.[5]

Materials:

Acetonitrile (20 mL)

Acetic acid (100 mL)

m-Aminobenzonitrile (1.0 g, 8.5 mmol)

Formaldehyde (2.1 g, 69.0 mmol)

Sodium cyanoborohydride (2.7 g, 42.5 mmol)
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Potassium hydroxide solution (1N, 100 mL)
Ethyl acetate (2 x 100 mL)

Saturated saline solution (80 mL)

Anhydrous sodium sulfate

Silica gel for column chromatography
Petroleum ether/ethyl acetate (10:1) as eluent
Procedure:

To a solution of m-aminobenzonitrile and formaldehyde in acetonitrile, add sodium
cyanoborohydride.[5]

Stir the reaction mixture at room temperature for 2 hours.[5]
Adjust the pH to 7 by adding acetic acid and continue stirring for an additional 2 hours.[5]
Add potassium hydroxide solution and extract the mixture with ethyl acetate.[5]

Combine the organic layers, wash with saturated saline, and dry over anhydrous sodium
sulfate.[5]

Concentrate the solution under reduced pressure.[5]

Purify the residue by silica gel column chromatography using a petroleum ether/ethyl acetate
(10:1) mixture as the eluent to yield 3-(dimethylamino)benzonitrile as a colorless oil.[5]

The following diagram illustrates the workflow for the synthesis of 3-
(Dimethylamino)benzonitrile.
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Synthesis Workflow of 3-(Dimethylamino)benzonitrile
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Synthesis workflow for 3-(Dimethylamino)benzonitrile.
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Safety and Handling

3-(Dimethylamino)benzonitrile is classified as harmful if swallowed and may cause an
allergic skin reaction.[1] Appropriate personal protective equipment, including gloves and safety
glasses, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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